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Compound of Interest

Compound Name: Alkyne-SNAP

Cat. No.: B12391767 Get Quote

This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals working with Alkyne-SNAP.

Adherence to these procedures is critical for ensuring laboratory safety and proper

experimental execution.

Quantitative Data Summary
For ease of reference, the key quantitative properties of Alkyne-SNAP and a related derivative

are summarized below.
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Property Alkyne-SNAP
Alkyne-PEG5-
SNAP

Source

Molecular Weight 350.37 g/mol 556.61 g/mol [1]

Molecular Formula C₁₈H₁₈N₆O₂ C₂₇H₃₆N₆O₇ [1]

Purity 99.32% 99.59% [1][2]

Appearance
White to off-white

solid

White to off-white

solid
[1]

Solubility ---

DMSO: 125 mg/mL

(224.57 mM)

(ultrasonication may

be required)

Storage (Powder) -20°C for 3 years -20°C for 3 years

Storage (In Solvent)
-80°C for 6 months;

-20°C for 1 month

-80°C for 6 months;

-20°C for 1 month

Personal Protective Equipment (PPE) and Safe
Handling
While a specific Safety Data Sheet (SDS) for Alkyne-SNAP is not readily available, the

following PPE and handling guidelines are based on best practices for handling similar alkyne-

containing chemical compounds.

Always wear the following PPE when handling Alkyne-SNAP:

Eye Protection: Wear chemical safety goggles with side shields.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile gloves). Gloves

should be inspected before use and disposed of properly after handling the compound.

Body Protection: A standard laboratory coat should be worn. For larger quantities or where

there is a risk of splashing, consider a chemical-resistant apron.
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Respiratory Protection: If handling the powder outside of a certified chemical fume hood, or if

aerosolization is possible, use a NIOSH-approved respirator.

Handling Procedures:

Handle Alkyne-SNAP in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation exposure.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Experimental Protocol: Labeling of SNAP-tag
Fusion Proteins in Live Cells
This protocol provides a general procedure for labeling SNAP-tag fusion proteins on the

surface of live mammalian cells with Alkyne-SNAP. Optimization of concentrations and

incubation times may be necessary for specific cell lines and experimental setups.

Materials:

Cells expressing a SNAP-tag fusion protein cultured on coverslips or in appropriate imaging

dishes.

Alkyne-SNAP

Anhydrous Dimethyl Sulfoxide (DMSO)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-Buffered Saline (PBS)

Procedure:

Preparation of Alkyne-SNAP Stock Solution:
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Prepare a 1 mM stock solution of Alkyne-SNAP in anhydrous DMSO.

Vortex for at least 1 minute to ensure the compound is fully dissolved.

Store the stock solution at -20°C or -80°C, protected from light.

Labeling of Cells:

Dilute the 1 mM Alkyne-SNAP stock solution to a final working concentration of 1-5 µM in

pre-warmed complete cell culture medium. The optimal concentration should be

determined empirically.

Remove the existing culture medium from the cells.

Add the Alkyne-SNAP labeling medium to the cells.

Incubate the cells for 30 minutes at 37°C in a 5% CO₂ incubator.

Washing:

Remove the labeling medium.

Wash the cells three times with pre-warmed complete cell culture medium to remove any

unreacted Alkyne-SNAP.

After the final wash, add fresh pre-warmed medium to the cells.

Subsequent Click Chemistry (Optional):

The alkyne handle on the labeled SNAP-tag protein is now available for copper-catalyzed

or copper-free click chemistry with an azide-modified molecule of interest (e.g., a

fluorescent dye, biotin).

Disposal Plan
Proper disposal of Alkyne-SNAP and associated waste is crucial to maintain a safe laboratory

environment.

Waste Segregation: Do not mix Alkyne-SNAP waste with other waste streams.
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Solid Waste:

Collect all contaminated solid waste, such as gloves, pipette tips, and paper towels, in a

designated, leak-proof hazardous waste container lined with a durable plastic bag.

The container must be clearly labeled as "Hazardous Chemical Waste" and specify that it

"Contains Alkyne-SNAP".

Liquid Waste:

Collect all liquid waste containing Alkyne-SNAP, including unused solutions and rinsates,

in a designated, sealed, and clearly labeled liquid chemical waste container.

Decontamination:

Glassware that has come into contact with Alkyne-SNAP should be rinsed with a suitable

solvent (e.g., ethanol or acetone) to remove the compound. This initial rinsate must be

collected as hazardous liquid waste.

Waste Pickup:

When waste containers are full, arrange for pickup by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal service.

Workflow and Safety Diagram
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Caption: Workflow for handling Alkyne-SNAP from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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